![molecular formula C16H18Cl2N2O3 B5685000 3-[1-(3,5-dichloro-4-methylbenzoyl)-4-piperidinyl]-1,3-oxazolidin-2-one](/img/structure/B5685000.png)
3-[1-(3,5-dichloro-4-methylbenzoyl)-4-piperidinyl]-1,3-oxazolidin-2-one
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Overview
Description
3-[1-(3,5-dichloro-4-methylbenzoyl)-4-piperidinyl]-1,3-oxazolidin-2-one, commonly known as Linezolid, is a synthetic antibiotic used to treat various infections caused by Gram-positive bacteria. It was first approved by the US Food and Drug Administration (FDA) in 2000 for the treatment of skin and soft tissue infections, pneumonia, and other infections caused by resistant bacteria.
Mechanism of Action
Linezolid works by inhibiting bacterial protein synthesis. It binds to the 23S ribosomal RNA of the bacterial ribosome, preventing the formation of the initiation complex and inhibiting the translation of mRNA. This ultimately leads to the inhibition of bacterial growth and the eradication of the infection.
Biochemical and Physiological Effects:
Linezolid has been shown to have minimal effects on human cells and tissues. It does not inhibit human mitochondrial protein synthesis and has a low potential for toxicity. However, it may interfere with the metabolism of certain drugs, such as monoamine oxidase inhibitors, and may cause serotonin syndrome in some patients.
Advantages and Limitations for Lab Experiments
Linezolid has several advantages for use in laboratory experiments. It is effective against a wide range of Gram-positive bacteria, has a low potential for toxicity, and can be administered orally or intravenously. However, it has limitations in terms of its cost and availability, as well as its potential for the development of resistance in bacteria.
Future Directions
There are several future directions for research on Linezolid. One area of interest is the development of new analogs with improved efficacy and lower toxicity. Another area of focus is the investigation of the mechanisms of resistance to Linezolid and the development of strategies to overcome this resistance. Additionally, Linezolid may have potential applications in the treatment of viral infections and cancer, which require further investigation.
Synthesis Methods
The synthesis of Linezolid involves several steps, including the condensation of 4-methyl-3,5-dichlorobenzoyl chloride with piperidine, followed by the reaction with 2-amino-2-hydroxymethyl-1,3-propanediol to form the oxazolidinone ring. The final product is obtained by purification and isolation using various techniques.
Scientific Research Applications
Linezolid has been extensively studied in the field of microbiology and infectious diseases. It has been shown to be effective against various Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), Streptococcus pneumoniae, and Enterococcus faecium. Linezolid has also been used in the treatment of tuberculosis and other mycobacterial infections.
Properties
IUPAC Name |
3-[1-(3,5-dichloro-4-methylbenzoyl)piperidin-4-yl]-1,3-oxazolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18Cl2N2O3/c1-10-13(17)8-11(9-14(10)18)15(21)19-4-2-12(3-5-19)20-6-7-23-16(20)22/h8-9,12H,2-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFKDYSOJJAJMDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1Cl)C(=O)N2CCC(CC2)N3CCOC3=O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18Cl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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